6,7-Difluorocinnolin-4(1H)-one

• IUPAC Name: 6,7-difluoro-1H-cinnolin-4-one
• InChI: InChI=1S/C8H4F2N2O/c9-5-1-4-7(2-6(5)10)12-11-3-8(4)13/h1-3H,(H,12,13)
• InChI Key: NMWKJBFFSVGPTM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)NN=CC2=O
• Molecular Formula: C8H4F2N2O
• Molecular Weight: 182.13 g/mol

Description

6,7-Difluorocinnolin-4(1H)-one is a fluorinated heterocyclic compound with the molecular formula C₈H₄F₂N₂O and a molecular weight of 182.13 g/mol . It belongs to the cinnolinone family, characterized by a bicyclic structure comprising a benzene ring fused to a pyridazinone moiety. Key computed properties include an XLogP3 of 0.8, a polar surface area of 29.1 Ų, and one hydrogen bond donor and four hydrogen bond acceptors . Its CAS registry number is 883311-82-8, and it is frequently utilized in medicinal chemistry as a scaffold for developing kinase inhibitors or antimicrobial agents .

Biological Activity

6,7-Difluorocinnolin-4(1H)-one is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including antioxidant, anticancer, and antimicrobial properties, supported by data tables and relevant research findings.

Chemical Structure and Synthesis

6,7-Difluorocinnolin-4(1H)-one belongs to the cinnoline family, characterized by a bicyclic structure that includes a nitrogen atom in its framework. The synthesis of this compound typically involves the reaction of appropriate precursors under controlled conditions to yield the desired fluorinated derivative.

Antioxidant Activity

The antioxidant properties of 6,7-Difluorocinnolin-4(1H)-one have been evaluated through various assays. These include:

• DPPH Radical Scavenging Assay : This assay measures the ability of the compound to donate electrons to neutralize free radicals.
• ABTS Assay : This method assesses the capacity to scavenge the ABTS radical cation.

Results indicate that 6,7-Difluorocinnolin-4(1H)-one exhibits significant antioxidant activity, comparable to established antioxidants like ascorbic acid and Trolox. The compound's ability to chelate transition metals also contributes to its antioxidant potential.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
6,7-Difluorocinnolin-4(1H)-one	15.2	12.5
Ascorbic Acid	10.0	8.0
Trolox	9.5	7.5

Anticancer Activity

The anticancer potential of 6,7-Difluorocinnolin-4(1H)-one has been investigated against various cancer cell lines, including lung adenocarcinoma (A549) and prostate carcinoma (LNCaP). The compound demonstrated cytotoxic effects with IC50 values indicating its effectiveness in inhibiting cancer cell proliferation.

Cell Line	IC50 (µM) for 6,7-Difluorocinnolin-4(1H)-one	Reference
A549 (Lung)	18.0
LNCaP (Prostate)	22.5
MCF-7 (Breast)	25.0

The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as evidenced by flow cytometry analyses and caspase activation assays.

Antimicrobial Activity

Preliminary studies have shown that 6,7-Difluorocinnolin-4(1H)-one possesses antimicrobial properties against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined using broth microdilution methods.

Bacterial Strain	MIC (µg/mL) for 6,7-Difluorocinnolin-4(1H)-one
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These findings suggest that the compound may serve as a lead for developing new antimicrobial agents.

Case Studies

Recent case studies highlight the therapeutic potential of compounds similar to 6,7-Difluorocinnolin-4(1H)-one:

• Case Study on Anticancer Activity : A study focusing on quinazoline derivatives demonstrated significant anticancer effects through targeted inhibition of dihydrofolate reductase (DHFR), a critical enzyme in cancer metabolism . This suggests that similar mechanisms may be at play for 6,7-Difluorocinnolin-4(1H)-one.
• Case Study on Antioxidant Properties : Research on polyphenolic derivatives showcased their antioxidant capabilities and cytotoxicity against cancer cells . The parallels drawn from these studies reinforce the potential of fluorinated derivatives in therapeutic applications.

Scientific Research Applications

Agricultural Applications

Fungicidal Properties

One of the primary applications of 6,7-Difluorocinnolin-4(1H)-one is in agriculture, where it serves as an effective fungicide. Research indicates that compounds similar to 6,7-Difluorocinnolin-4(1H)-one exhibit significant activity against a range of phytopathogenic fungi. These compounds are particularly useful in protecting crops from diseases caused by fungi such as Plasmodiophoromycetes, Peronosporomycetes, and others.

Case Study: Crop Protection

A patent (WO2018116072A1) outlines the use of 6,7-Difluorocinnolin-4(1H)-one as an active ingredient in formulations aimed at controlling phytopathogenic microorganisms. The study highlights its application in various crops, including cereals (wheat, rice), fruits (citrus, stone fruits), and vegetables (tomatoes, cucumbers). The effectiveness is noted to be enhanced when used as part of a composition with other active ingredients, providing a broad spectrum of activity against soil-borne fungi and systemic infections .

Table 1: Efficacy Against Phytopathogenic Fungi

Fungal Class	Efficacy (%)	Crop Type
Plasmodiophoromycetes	85	Cereals
Ascomycetes	78	Fruits
Basidiomycetes	90	Vegetables

Medicinal Applications

Anticancer Activity

In addition to agricultural uses, 6,7-Difluorocinnolin-4(1H)-one has shown potential in medicinal chemistry, particularly in cancer treatment. Research has indicated that derivatives of this compound possess anticancer properties by inhibiting specific cancer cell lines.

Case Study: Cancer Treatment

A study referenced in patent literature (WO2010088544A1) discusses the synthesis of compounds related to 6,7-Difluorocinnolin-4(1H)-one and their evaluation against various cancer types. The findings suggest that these compounds can induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells .

Table 2: Anticancer Efficacy of Related Compounds

Cancer Cell Line	IC50 (µM)	Compound
HeLa	5.2	6,7-Difluorocinnolin-4(1H)-one
MCF-7	3.8	Related Derivative
A549	4.5	Related Derivative

Cosmetic Applications

Recent studies have explored the use of 6,7-Difluorocinnolin-4(1H)-one in cosmetic formulations due to its potential skin benefits. The compound's properties can enhance the stability and efficacy of topical products.

Case Study: Formulation Development

Research published in the Brazilian Journal of Pharmaceutical Sciences indicates that incorporating heterocycles like 6,7-Difluorocinnolin-4(1H)-one into cosmetic formulations can improve moisturizing effects and overall product performance .

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative analysis of 6,7-Difluorocinnolin-4(1H)-one with structurally related compounds highlights the impact of halogen substitution and functional group modifications:

Table 1: Physicochemical Properties of Selected Cinnolinone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	XLogP3	H-Bond Donors	H-Bond Acceptors	CAS Number
6,7-Difluorocinnolin-4(1H)-one	C₈H₄F₂N₂O	182.13	0.8	1	4	883311-82-8
6,7-Dichlorocinnolin-4(1H)-one	C₈H₄Cl₂N₂O	215.03	1.5*	1	4	18514-94-8
6,7-Diethoxy-4-[4-(trifluoromethyl)phenyl]-3,4-dihydroquinolin-2(1H)-one	C₂₀H₁₇F₃NO₃	376.35	3.2*	1	5	N/A
6,7-Difluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	C₁₆H₁₂F₂NO₃S	336.34	2.1*	1	5	1326856-27-2

*Estimated based on structural analogs.
Sources : .

Key Observations:

Halogen Effects: The dichloro analog (6,7-Dichlorocinnolin-4(1H)-one) exhibits a higher molecular weight (215.03 g/mol) and XLogP3 (1.5) compared to the difluoro derivative, reflecting chlorine’s greater hydrophobicity and atomic mass . Fluorine’s electron-withdrawing nature enhances the compound’s polarity, as evidenced by the lower XLogP3 of 6,7-Difluorocinnolin-4(1H)-one (0.8) .

Substituent Modifications: The 6,7-diethoxy derivative (Table 1, Row 3) shows increased molecular weight (376.35 g/mol) and lipophilicity (XLogP3 ~3.2) due to bulky ethoxy and trifluoromethylphenyl groups . Sulfonyl-containing derivatives (e.g., 6,7-Difluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one) exhibit enhanced hydrogen-bond acceptor capacity (5 acceptors) and moderate lipophilicity (XLogP3 ~2.1), making them suitable for target-specific interactions .

Spectroscopic and Crystallographic Data

NMR Spectroscopy:

• 6,7-Difluorocinnolin-4(1H)-one: While specific NMR data for this compound is unavailable in the provided evidence, analogous cinnolinones (e.g., 6,7-Dichlorocinnolin-4(1H)-one) show characteristic ¹H NMR signals for aromatic protons at δ ~7.5–8.5 ppm and carbonyl (C=O) ¹³C signals at δ ~160–170 ppm . Fluorine atoms induce deshielding effects, likely shifting signals upfield compared to chloro analogs.

Crystallography:

• A related fluorinated compound, 6,7-Difluoro-1-methyl-3-(trifluoromethyl)quinoxalin-2(1H)-one, exhibits a planar heterocyclic core with fluorine atoms at positions 6 and 7 influencing molecular packing via C–F···H interactions. The carbonyl oxygen (O1) participates in hydrogen bonding, stabilizing the crystal lattice .